Cas no 39896-11-2 (4-Pyridinemethanamine,2-propyl-a-sulfinyl-)

• Product Name: 4-Pyridinemethanamine,2-propyl-a-sulfinyl-
• CAS No: 39896-11-2
• MF: C₉H₁₂N₂OS
• MW: 196.269380569458
• CID: 298550
• PubChem ID: 124914
• Update Time: 2025-04-19

4-Pyridinemethanamine,2-propyl-a-sulfinyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinemethanamine,2-propyl-a-sulfinyl-
• (2-propylpyridin-4-yl)-sulfinylmethanamine
• Prothionamide-S-oxide
• Protionamide Sulfoxide
• 39896-11-2
• FT-0674132
• Prothionamide S-Oxide
• 4-Pyridinecarbothioamide, 3-propyl-, S-oxide
• 1-(Oxo-lambda~4~-sulfanylidene)-1-(2-propylpyridin-4-yl)methanamine
• 1-(2-propylpyridin-4-yl)-1-sulfinylmethanamine
• DTXSID40960437
• 62178-61-4

• Inchi： 1S/C9H12N2OS/c1-2-3-8-6-7(4-5-11-8)9(10)13-12/h4-6H,2-3,10H2,1H3
• InChI Key： IMKGWDRATOZYNY-UHFFFAOYSA-N
• SMILES： S(=C(C1C=CN=C(C=1)CCC)N)=O

Computed Properties

• Exact Mass: 196.06703418g/mol
• Monoisotopic Mass: 196.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57Ų